methyl 5-ethyl-4-methyl-2-[(phenoxyacetyl)amino]-3-thiophenecarboxylate

• IUPAC Name: methyl 5-ethyl-4-methyl-2-[(2-phenoxyacetyl)amino]thiophene-3-carboxylate
• InChI: InChI=1S/C17H19NO4S/c1-4-13-11(2)15(17(20)21-3)16(23-13)18-14(19)10-22-12-8-6-5-7-9-12/h5-9H,4,10H2,1-3H3,(H,18,19)
• InChI Key: OXVOOSCTZDYHNL-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(C(=C(S1)NC(=O)COC2=CC=CC=C2)C(=O)OC)C
• Molecular Formula: C17H19NO4S
• Molecular Weight: 333.4 g/mol

Description

Methyl 5-ethyl-4-methyl-2-[(phenoxyacetyl)amino]-3-thiophenecarboxylate is a chemical compound that falls under the category of thiophene carboxylates. It is a synthetic compound that has been of great interest to the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of methyl 5-ethyl-4-methyl-2-[(phenoxyacetyl)amino]-3-thiophenecarboxylate is not well understood. However, it has been suggested that it may act as an inhibitor of cyclooxygenase (COX) enzymes, which are involved in the production of inflammatory mediators such as prostaglandins.
Biochemical and Physiological Effects:
Methyl 5-ethyl-4-methyl-2-[(phenoxyacetyl)amino]-3-thiophenecarboxylate has been shown to exhibit anti-inflammatory and analgesic effects in animal models. It has also been shown to have a low toxicity profile, making it a promising candidate for further development.

Advantages and Limitations for Lab Experiments

One advantage of using methyl 5-ethyl-4-methyl-2-[(phenoxyacetyl)amino]-3-thiophenecarboxylate in lab experiments is its low toxicity profile. However, one limitation is that its mechanism of action is not well understood, which makes it difficult to design experiments to test its efficacy.

Future Directions

There are several future directions for the study of methyl 5-ethyl-4-methyl-2-[(phenoxyacetyl)amino]-3-thiophenecarboxylate. One direction is to further investigate its potential as an anti-inflammatory and analgesic agent. Another direction is to study its potential use in the development of organic semiconductors and liquid crystals. Additionally, further research could be done to explore its potential use in environmental applications such as the removal of heavy metals from contaminated water.

Synthesis Methods

The synthesis of methyl 5-ethyl-4-methyl-2-[(phenoxyacetyl)amino]-3-thiophenecarboxylate involves the reaction of 4-methylthiophene-3-carboxylic acid with phenoxyacetic acid in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP). The resulting intermediate is then reacted with ethyl chloroformate and methylamine to obtain the final product.

Scientific Research Applications

Methyl 5-ethyl-4-methyl-2-[(phenoxyacetyl)amino]-3-thiophenecarboxylate has been studied for its potential applications in various fields such as medicinal chemistry, materials science, and environmental science. In medicinal chemistry, it has been investigated as a potential anti-inflammatory and analgesic agent. In materials science, it has been studied for its potential use in the development of organic semiconductors and liquid crystals. In environmental science, it has been investigated for its potential use in the removal of heavy metals from contaminated water.